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Compound of Interest

Compound Name: Tonalide

Cat. No.: B074961

An In-depth Examination of a Persistent Fragrance Compound in Freshwater and Marine
Ecosystems

Introduction

Tonalide (AHTN), a synthetic polycyclic musk, has been extensively used as a fragrance
ingredient in a vast array of consumer products, from cosmetics and detergents to air
fresheners.[1][2] Its widespread application and subsequent release into wastewater systems
have led to its ubiquitous presence in aquatic environments globally.[3][4] Due to its chemical
properties—specifically its lipophilicity (high octanol-water partition coefficient, Log Kow of 5.7)
and low water solubility—Tonalide persists in the environment, partitions into sediment, and
bioaccumulates in aquatic organisms.[3][5] This guide provides a technical overview of the
ecotoxicological effects of Tonalide in both freshwater and marine environments, intended for
researchers and environmental professionals.

The primary pathway for Tonalide entering aquatic ecosystems is through the effluent and
biosolids from sewage treatment plants (STPs).[6] While STPs can remove a portion of the
compound, significant concentrations are still detected in surface waters, with levels ranging
from nanograms to micrograms per liter.[3][4] Its propensity to adsorb to particulate matter also
leads to its accumulation in sediments, creating a long-term reservoir of contamination.[3][7]

Physicochemical Properties and Environmental Fate

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b074961?utm_src=pdf-interest
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.johndwalsh.com/wp-content/uploads/2020/05/TONALID-SDS.pdf
https://www.researchgate.net/publication/337549928_Development_of_aquatic_life_criteria_for_tonalide_AHTN_and_the_ecological_risk_assessment
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581524/
https://digital.csic.es/bitstream/10261/254172/1/Galaxolide_Tonalide.pdf
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581524/
https://www.mdpi.com/2227-9717/9/2/371
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581524/
https://digital.csic.es/bitstream/10261/254172/1/Galaxolide_Tonalide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581524/
https://www.oekotoxzentrum.ch/media/195623/0_tonalid_june2022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Understanding the ecotoxicity of Tonalide begins with its physicochemical characteristics,
which govern its behavior in aquatic systems.

Property Value Implication

, 6-Acetyl-1,1,2,4,4,7-
Chemical Name ) -
hexamethyltetralin

CAS Number 1506-02-1 -
Molecular Formula C1sH260 -
High lipophilicity, indicating a
strong tendency to partition
Log Kow 5.7 into fatty tissues of organisms
and organic matter in
sediment.[3][5]
Challenges in conducting and
- ] interpreting aqueous toxicity
Water Solubility Slightly soluble
tests; tendency to adsorb to
surfaces.[6]
Long residence time in the
Persistence Not readily biodegradable environment, leading to

chronic exposure scenarios.[7]

The high lipophilicity of Tonalide is a key driver of its bioaccumulation in aquatic food webs.[8]
While there is no definitive evidence of biomagnification through the aquatic food chain, its
presence has been confirmed in various organisms, including fish, mussels, and even marine
mammals.[6][8][9]

Ecotoxicity in Freshwater Environments

Tonalide has been shown to exert toxic effects across multiple trophic levels in freshwater
ecosystems.[6] The interpretation of acute toxicity data can be complex due to its low water
solubility, often requiring the use of co-solvents in experimental setups.[6]

Effects on Freshwater Algae
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Algae, as primary producers, form the base of most aquatic food webs. Inhibition of algal
growth can have cascading effects throughout the ecosystem. For the freshwater green alga
Pseudokirchneriella subcapitata (formerly Raphidocelis subcapitata), chronic exposure to
Tonalide has been observed to decrease growth rates.[5][6]

e 72-hour NOEC (No-Observed-Effect-Concentration): 0.40 mg/L[6]

Effects on Freshwater Invertebrates

Aquatic invertebrates, particularly crustaceans like Daphnia magna, are standard model
organisms for ecotoxicity testing due to their sensitivity to pollutants. Tonalide has
demonstrated both acute and chronic toxicity to these organisms.[6] Invertebrates are often the
most sensitive taxonomic group to the acute effects of Tonalide-related compounds.[6]

e 21-day NOEC (Inhibition of reproduction): 0.196 mg/L for Daphnia magna[6][10]

Effects on Freshwater Fish

Fish can be exposed to Tonalide through direct contact with contaminated water and sediment,
as well as through their diet. Studies on zebrafish (Danio rerio) and rainbow trout
(Oncorhynchus mykiss) have revealed sublethal effects even at environmentally relevant
concentrations.[3][11]

Long-term exposure of juvenile zebrafish to Tonalide at 500 ng/L resulted in a significant
decrease in catalase activity and an increase in lipid peroxidation, indicating the induction of
oxidative stress.[3][12] However, in the same study, Tonalide did not demonstrate an
endocrine-disrupting effect based on vitellogenin levels.[3] Other studies have noted that
Tonalide can cause adverse physiological effects in the early life stages of zebrafish, such as a
lower heart rate.[7] In rainbow trout, dietary exposure to Tonalide led to increased hematocrit
and lipid peroxidation in kidney tissue.[11]

e 34-day NOEC (Morphology change): 0.035 mg/L for Danio rerio[6]

The following table summarizes key chronic toxicity data for freshwater organisms.
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Taxonomic ] . ] Value
Species Endpoint Duration Reference
Group (mglL)

Pseudokirchn

Algae eriella Growth Rate 72 hours NOEC: 0.40 [6]
subcapitata
Daphnia )

Invertebrates Reproduction 21 days NOEC: 0.196  [6]
magna

] Danio rerio

Fish ) Morphology 34 days NOEC: 0.035 [6]

(Zebrafish)

Ecotoxicity in Marine Environments

The impact of Tonalide extends to marine ecosystems, where it has been detected in water,
sediment, and biota.[5][9] Research suggests that marine organisms may exhibit different
sensitivities compared to their freshwater counterparts, with some studies indicating greater
toxicity in marine species.[2][13]

Effects on Marine Microalgae

Marine phytoplankton are critical for ocean productivity and biogeochemical cycles. Tonalide
has been shown to inhibit the growth of several marine microalgae species at environmentally
relevant concentrations (0.005-5 pg/L).[4][5] The diatom Phaeodactylum tricornutum and the
prymnesiophyte Isochrysis galbana have been identified as particularly sensitive.[5][14]

e IC10 (10% growth inhibition) for P. tricornutum: 0.002 pg/L[4][5]

e |Cio for I. galbana: 0.328 ug/L[5][15]

Effects on Marine Invertebrates

Marine invertebrates have shown susceptibility to Tonalide, particularly during their sensitive
larval stages.[5] Studies on the sea urchin Paracentrotus lividus and the bivalve Mytilus
galloprovincialis have documented adverse effects on larval development.[4][5] Chronic
exposure in the clam Ruditapes philippinarum at concentrations as low as 0.005 pg/L induced
oxidative stress and genotoxicity.[16] Furthermore, Tonalide has been found to inhibit
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multixenobiotic resistance (MXR) transporters in mussels, which are cellular pumps that expel

toxins. This inhibition can increase the organism's vulnerability to other pollutants.[17]

» Effect on M. galloprovincialis embryo development: Significant toxicity observed at 0.5 and

5.0 ug/L, with 8.36% and 11.63% abnormal larvae, respectively.[4]

Effects on Marine Fish

Data on marine fish indicates that early life stages can be affected by Tonalide exposure. For

the gilthead seabream (Sparus aurata), exposure to Galaxolide (a related polycyclic musk)

showed concentration-dependent mortality in yolk-sac larvae.[4][5] While specific data for

Tonalide on marine fish mortality is less defined in the provided results, the general toxicity of

polycyclic musks to fish larvae is a point of concern.[5]

The following table summarizes key toxicity data for marine organisms.

Taxonomic ) . ]
Species Endpoint Duration Value (ug/L) Reference
Group
) Phaeodactylu  Growth
Microalgae ] o 72 hours IC10: 0.002 [41[5]
m tricornutum  Inhibition
) Isochrysis Growth
Microalgae o 72 hours IC10: 0.328 [51[15]
galbana Inhibition
Mytilus Significant
) o Larval
Bivalve galloprovincia 48 hours effects at 500  [4]
_ Development
lis and 5000
Concentratio
) Paracentrotu Larval
Echinoderm o 48 hours n-dependent [5]
s lividus Development
effects
) Oxidative Effects
Ruditapes
Clam o Stress & DNA 21 days observed at [16]
philippinarum
Damage 0.005

Experimental Protocols: A Methodological Overview
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The assessment of Tonalide's ecotoxicity relies on standardized and validated experimental

protocols. The causality behind these experimental choices is to provide reproducible and

comparable data for risk assessment.

Algal Growth Inhibition Test (Adapted from OECD TG
201)

This test assesses the effects of a substance on the growth of a freshwater green alga, such as

Pseudokirchneriella subcapitata.

Preparation of Test Cultures: An exponentially growing stock culture of the test alga is
prepared in a nutrient-rich medium.

Test Solutions: A series of Tonalide concentrations are prepared in the algal growth medium.
Due to Tonalide's low solubility, a solvent carrier (like DMSO) may be required, with a
corresponding solvent control group.[6]

Inoculation: A low density of algal cells is inoculated into flasks containing the different test
concentrations and controls.

Incubation: The flasks are incubated for 72 hours under constant temperature, lighting, and
shaking to facilitate growth.

Measurement: Algal growth (biomass) is measured at least daily using methods like cell
counts with a haemocytometer or spectrophotometric absorbance.

Data Analysis: The growth rate and yield are calculated for each concentration. The ECx
values (e.g., ECso, the concentration causing 50% inhibition) and the NOEC are determined
by statistical analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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